4-fluoro-N-[(4-methyl-1-piperazinyl)(phenyl)methylene]benzenesulfonamide

• IUPAC Name: (NE)-4-fluoro-N-[(4-methylpiperazin-1-yl)-phenylmethylidene]benzenesulfonamide
• InChI: InChI=1S/C18H20FN3O2S/c1-21-11-13-22(14-12-21)18(15-5-3-2-4-6-15)20-25(23,24)17-9-7-16(19)8-10-17/h2-10H,11-14H2,1H3/b20-18+
• InChI Key: OCJOFNJZWHFLIT-CZIZESTLSA-N
• Canonical SMILES: CN1CCN(CC1)C(=NS(=O)(=O)C2=CC=C(C=C2)F)C3=CC=CC=C3
• Isomeric SMILES: CN1CCN(CC1)/C(=N/S(=O)(=O)C2=CC=C(C=C2)F)/C3=CC=CC=C3
• Molecular Formula: C18H20FN3O2S
• Molecular Weight: 361.4 g/mol

Description

4-fluoro-N-[(4-methyl-1-piperazinyl)(phenyl)methylene]benzenesulfonamide, also known as FMPP, is a chemical compound that has been extensively studied for its potential use in scientific research.

Mechanism of Action

The mechanism of action of 4-fluoro-N-[(4-methyl-1-piperazinyl)(phenyl)methylene]benzenesulfonamide is not fully understood, but it has been suggested that it may act as an inhibitor of certain enzymes involved in cancer cell growth. It may also modulate certain neurotransmitter systems in the brain, which could explain its potential use in the treatment of neurological disorders.
Biochemical and Physiological Effects:
4-fluoro-N-[(4-methyl-1-piperazinyl)(phenyl)methylene]benzenesulfonamide has been shown to have a variety of biochemical and physiological effects. It has been found to induce apoptosis, or programmed cell death, in cancer cells. Additionally, 4-fluoro-N-[(4-methyl-1-piperazinyl)(phenyl)methylene]benzenesulfonamide has been shown to modulate the levels of certain neurotransmitters in the brain, which could explain its potential use in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of 4-fluoro-N-[(4-methyl-1-piperazinyl)(phenyl)methylene]benzenesulfonamide is that it has been extensively studied and optimized for synthesis, making it readily available for use in scientific research. However, one limitation is that its mechanism of action is not fully understood, which could limit its potential use in certain applications.

Future Directions

There are several future directions for research on 4-fluoro-N-[(4-methyl-1-piperazinyl)(phenyl)methylene]benzenesulfonamide. One area of focus could be to further elucidate its mechanism of action, which could lead to the development of more targeted therapies for cancer and neurological disorders. Additionally, 4-fluoro-N-[(4-methyl-1-piperazinyl)(phenyl)methylene]benzenesulfonamide could be studied for its potential use in other areas, such as the treatment of infectious diseases or as a tool for studying cellular signaling pathways.

Synthesis Methods

The synthesis of 4-fluoro-N-[(4-methyl-1-piperazinyl)(phenyl)methylene]benzenesulfonamide involves the reaction of 4-fluorobenzenesulfonyl chloride with N-(4-methylpiperazin-1-yl)aniline in the presence of a base. The resulting product is then purified through recrystallization. This method has been optimized to produce high yields of pure 4-fluoro-N-[(4-methyl-1-piperazinyl)(phenyl)methylene]benzenesulfonamide.

Scientific Research Applications

4-fluoro-N-[(4-methyl-1-piperazinyl)(phenyl)methylene]benzenesulfonamide has been used in various scientific research studies, including its potential use in the treatment of cancer. 4-fluoro-N-[(4-methyl-1-piperazinyl)(phenyl)methylene]benzenesulfonamide has been found to inhibit the growth of cancer cells in vitro and in vivo. Additionally, 4-fluoro-N-[(4-methyl-1-piperazinyl)(phenyl)methylene]benzenesulfonamide has been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and depression.